3-(3-Methyl-1,2,4-oxadiazol-5-yl)cyclobutan-1-one

• IUPAC Name: 3-(3-methyl-1,2,4-oxadiazol-5-yl)cyclobutan-1-one
• InChI: InChI=1S/C7H8N2O2/c1-4-8-7(11-9-4)5-2-6(10)3-5/h5H,2-3H2,1H3
• InChI Key: COVLBGUOFHZQIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2CC(=O)C2
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol

Description

“3-(3-Methyl-1,2,4-oxadiazol-5-yl)cyclobutan-1-one” is a chemical compound with the molecular formula C7H8N2O2 and a molecular weight of 152.15. It is a derivative of oxadiazole, a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8N2O2/c1-4-8-7(11-9-4)5-2-6(10)3-5/h5H,2-3H2,1H3. This indicates that the compound has a cyclobutanone ring with a 3-methyl-1,2,4-oxadiazol-5-yl group attached to it.

Scientific Research Applications

Anticancer Properties

• Research : Studies have evaluated the cytotoxic effects of 3-(3-methyl-1,2,4-oxadiazol-5-yl)cyclobutan-1-one against cancer cell lines. .

Antifungal Activity

• Evaluation : Researchers have assessed the in vitro antifungal activity of 3-(3-methyl-1,2,4-oxadiazol-5-yl)cyclobutan-1-one against fungal pathogens such as Colletotrichum orbiculare, Botrytis cinerea, and Rhizoctonia solani. .

Drug Design and Optimization

• .

Future Directions

The future directions for research on “3-(3-Methyl-1,2,4-oxadiazol-5-yl)cyclobutan-1-one” and similar compounds could include further exploration of their potential therapeutic uses, given that some 1,2,4-oxadiazole derivatives have shown promise in areas such as cancer therapy.